Cas no 1806133-95-8 (2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806133-95-8
• MF: C₇H₃F₃N₂O₆
• MW: 268.103732347488
• CID: 4833059
• Update Time: 2025-08-05

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O6/c8-7(9,10)18-2-1-11-5(13)4(12(16)17)3(2)6(14)15/h1H,(H,11,13)(H,14,15)
• InChI Key： LIMMUMTZNMREHQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C(=C1C(=O)O)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 0.4
• Topological Polar Surface Area: 121

Additional information on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid, with CAS No. 1806133-95-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and carboxylic acid groups. The combination of these functional groups imparts the molecule with a wide range of chemical and biological properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel route involving a one-pot synthesis strategy that significantly streamlined the production process. This approach not only reduces the number of steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

The biological activity of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid has been extensively studied. Research indicates that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals. Furthermore, it has shown promising results in anti-inflammatory assays, suggesting its potential application in treating inflammatory diseases. A recent study conducted at the University of California revealed that this compound inhibits the production of pro-inflammatory cytokines in human macrophage cells, highlighting its therapeutic potential.

In addition to its biological applications, this compound has also found utility in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new materials for catalysis and sensing applications. For example, researchers at MIT have utilized this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which exhibit exceptional gas adsorption capabilities.

The environmental impact of this compound is another area of active research. Studies have shown that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in agriculture and industry. Moreover, its degradation pathways under various environmental conditions have been thoroughly investigated, providing insights into its eco-friendly disposal methods.

In conclusion, 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological and environmental profiles, positions it as a promising candidate for future innovations in drug discovery, material development, and sustainable chemistry.